Cas no 129545-93-3 ((5a)-2'H-Androst-2-eno3,2-cpyrazol-17-one)

• Product Name: (5a)-2'H-Androst-2-eno3,2-cpyrazol-17-one
• CAS No: 129545-93-3
• MF: C₂₀H₂₈N₂O
• MW: 312.44912
• CID: 1059116
• PubChem ID: 71313402
• Update Time: 2024-11-02

(5a)-2'H-Androst-2-eno3,2-cpyrazol-17-one Chemical and Physical Properties

Names and Identifiers

• (5α)-2'H-Androst-2-eno[3,2-c]pyrazol-17-one
• (5α)-2´H-Androst-2-eno[3,2-c]pyrazol-17-one
• (5α)-17-Oxo-5-androstano[3,2-c]pyrazole
• FT-0662157
• (5alpha)-17-Oxo-5-androstano[3,2-c]pyrazole
• DTXSID701024733
• (1S,2S,10S,13R,14S,18S)-2,18-Dimethyl-6,7-diazapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5-dien-17-one
• (5alpha)-2'H-Androst-2-eno[3,2-c]pyrazol-17-one
• 5I+/-lpha-Androstano[3,2-c]pyrazol-17-one
• (5a)-2'H-Androst-2-eno[3,2-c]pyrazol-17-one
• 129545-93-3
• 887772-87-4
• DTXSID50747034
• J-005691
• (3aS,3bR,5aS,10aS,10bS,12aS)-10a,12a-Dimethyl-3,3a,3b,4,5,5a,6,7,10,10a,10b,11,12,12a-tetradecahydrocyclopenta[5,6]naphtho[1,2-f]indazol-1(2H)-one
• (5a)-2'H-Androst-2-eno3,2-cpyrazol-17-one

• Inchi： InChI=1S/C20H28N2O/c1-19-8-7-16-14(15(19)5-6-18(19)23)4-3-13-9-17-12(11-21-22-17)10-20(13,16)2/h11,13-16H,3-10H2,1-2H3,(H,21,22)/t13-,14-,15-,16-,19-,20-/m0/s1
• InChI Key： DWNBEZNZHITBEX-IGVQRDAMSA-N
• SMILES： CC12CCC3C(C1CCC2=O)CCC4C3(CC5=C(C4)NN=C5)C

Computed Properties

• Exact Mass: 312.22000
• Monoisotopic Mass: 312.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 3.93620